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Compound of Interest

Compound Name: Cyclododecen-1-yl acetate

Cat. No.: B15373661 Get Quote

Disclaimer: Information regarding the specific applications of Cyclododecen-1-yl acetate in

fragrance and flavor chemistry is not readily available in the public domain. This document

provides detailed information on its saturated analogue, Cyclododecyl acetate (CAS 6221-92-

7), a recognized fragrance ingredient with a well-documented olfactory profile.

Application Notes
Cyclododecyl acetate is a synthetic macrocyclic ester that serves as a versatile and valuable

component in modern perfumery. Its large molecular structure confers low volatility, making it

an excellent base note that contributes to the tenacity and overall character of a fragrance.

Odor Profile: The olfactory profile of Cyclododecyl acetate is complex and multifaceted. It is

primarily characterized by a waxy scent, which is complemented by distinct smoky, metallic,

and green nuances[1]. Further analysis of its scent profile reveals additional layers, including

fruity, woody, floral, sweet, fatty, and musky notes[2]. This intricate aroma allows it to be used in

a wide array of fragrance compositions.

Applications in Fragrance Formulations:

Modifier in Woody and Amber Accords: The inherent smoky and woody facets of

Cyclododecyl acetate make it an ideal ingredient for adding depth and complexity to woody

and amber fragrances.
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Enhancer for Floral and Fruity Compositions: Its subtle fruity and floral undertones can be

used to enhance and provide a contemporary twist to traditional floral and fruity scents.

Creation of Niche and Abstract Fragrances: The metallic and waxy characteristics are

particularly useful in crafting avant-garde and abstract perfumes.

Fixative Properties: Due to its low volatility, Cyclododecyl acetate can function as a fixative,

helping to prolong the presence of more volatile top and middle notes in a fragrance.

Flavor Applications: Cyclododecyl acetate is not recommended for use in flavor formulations[1].

Quantitative Data
The following table provides a summary of the key physicochemical properties of Cyclododecyl

acetate.

Property Value

CAS Number 6221-92-7[1][2]

Molecular Formula C₁₄H₂₆O₂[2]

Molecular Weight 226.35 g/mol [2]

Assay Purity 95.00 to 100.00%[1]

Boiling Point (estimated) 282.00 to 283.00 °C @ 760.00 mm Hg[1]

Flash Point (estimated) 263.00 °F (128.40 °C)[1]

logP (o/w) (estimated) 5.410[1]

Vapor Pressure (estimated) 0.003000 mmHg @ 25.00 °C[1]

Solubility Soluble in alcohol; Insoluble in water[1]

Experimental Protocols
Protocol 1: Synthesis of Cyclododecyl Acetate
This protocol details a standard laboratory procedure for the synthesis of Cyclododecyl acetate

through the esterification of Cyclododecanol.
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Materials:

Cyclododecanol

Acetic anhydride

Pyridine (catalyst)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and extraction

Procedure:

Dissolve Cyclododecanol in an excess of acetic anhydride in a round-bottom flask.

Add a catalytic amount of pyridine to the mixture.

Heat the mixture to reflux for 4-6 hours using a heating mantle and a reflux condenser.

After cooling to room temperature, transfer the mixture to a separatory funnel containing

diethyl ether.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

unreacted acetic anhydride and the pyridine catalyst.

Perform subsequent washes with water and brine.

Dry the organic layer with anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator

to yield the crude product.

Purify the crude Cyclododecyl acetate via vacuum distillation.
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Protocol 2: Olfactory Evaluation in a Fragrance Accord
This protocol outlines a method for the sensory evaluation of Cyclododecyl acetate within a

simple fragrance base.

Materials:

10% solution of Cyclododecyl acetate in dipropylene glycol (DPG)

10% solution of Iso E Super in DPG

10% solution of Hedione in DPG

50% solution of Galaxolide in DPG

Perfumer's grade ethanol

Glass beakers, pipettes, and fragrance blotters

Procedure:

Preparation of a Base Accord: Create a simple woody-musk fragrance base by combining:

Iso E Super: 4 parts

Hedione: 2 parts

Galaxolide: 1 part

Preparation of the Test Accord: To the base accord, add Cyclododecyl acetate to create the

test sample:

Base Accord: 7 parts

Cyclododecyl acetate solution: 1 part

Dilution: Prepare a 20% dilution of both the base accord and the test accord in perfumer's

grade ethanol.
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Sensory Evaluation:

Dip separate, labeled fragrance blotters into each of the diluted accords.

Evaluate the initial scent (top notes), the scent after 30 minutes (heart notes), and the

scent after 4 hours (base notes).

Document the olfactory contribution of Cyclododecyl acetate by comparing the test blotter

to the control (base accord), noting any changes in character, intensity, and longevity.

Visualizations
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Experimental Workflow: Synthesis and Evaluation of Cyclododecyl Acetate
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Caption: Workflow for the synthesis and olfactory evaluation of Cyclododecyl acetate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15373661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Odorant Signaling Pathway

Cyclododecyl Acetate

Odorant Receptor

G-protein Activation

Adenylyl Cyclase

cAMP Production

Ion Channel Opening

Neuronal Depolarization

Signal to Brain

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15373661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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